Cas no 924627-03-2 (4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile)

• Product Name: 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile
• CAS No: 924627-03-2
• MF: C₉H₅F₄N
• MW: 203.13631606102
• CID: 1092356
• PubChem ID: 59370511
• Update Time: 2025-07-31

4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile
• SCHEMBL3337742
• 924627-03-2

• Inchi： 1S/C9H5F4N/c1-5-2-6(4-14)7(3-8(5)10)9(11,12)13/h2-3H,1H3
• InChI Key： SSNFMGRFTLMWOF-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C#N)C=C1C

Computed Properties

• Exact Mass: 203.03581181g/mol
• Monoisotopic Mass: 203.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile

Introduction to 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile (CAS No. 924627-03-2)

4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile, with the CAS number 924627-03-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a fluorine atom, a methyl group, and a trifluoromethyl group, all attached to a benzonitrile core. These functional groups endow the molecule with distinct chemical properties and potential applications in various scientific and industrial domains.

The fluorine atom in 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile plays a crucial role in modulating its electronic and steric properties. Fluorine is the most electronegative element, which imparts significant electronic effects to the molecule, enhancing its reactivity and stability. The presence of fluorine also influences the molecule's lipophilicity, making it an attractive candidate for drug design and development. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles, including enhanced bioavailability and metabolic stability.

The methyl group at the 5-position of the benzene ring further contributes to the molecule's stability and reactivity. Methyl groups are known to increase the lipophilicity of molecules, which can be beneficial for improving their membrane permeability and cellular uptake. In the context of medicinal chemistry, this property can enhance the therapeutic potential of 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile by facilitating its delivery to target sites within biological systems.

The trifluoromethyl group at the 2-position is another key feature of this compound. Trifluoromethyl groups are highly electron-withdrawing and can significantly influence the electronic distribution within the molecule. This property makes 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile highly resistant to metabolic degradation, which is advantageous for drug candidates that require prolonged biological activity. Additionally, trifluoromethyl groups can enhance the hydrophobicity of molecules, further contributing to their ability to cross biological membranes.

In terms of synthetic chemistry, 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile can be synthesized through various routes. One common method involves the reaction of 4-fluoro-5-methylbenzaldehyde with trifluoromethyllithium followed by nitrile formation. Another approach involves palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, which are widely used in the synthesis of complex organic molecules. These synthetic methods provide chemists with flexible strategies to produce high-purity 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile, ensuring its availability for research and development purposes.

The applications of 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile are diverse and span multiple fields. In medicinal chemistry, this compound serves as a valuable building block for the synthesis of novel pharmaceuticals. Its unique combination of functional groups makes it suitable for targeting specific biological pathways and receptors. For instance, recent studies have explored its potential as a scaffold for developing anti-cancer drugs, where its enhanced stability and lipophilicity contribute to improved therapeutic outcomes.

In materials science, 4-Fluoro-5-methyl-2-(trifluoromethyl)benzonitrile has been investigated for its use in organic electronics and photovoltaic devices. The presence of fluorine and trifluoromethyl groups can enhance the electronic properties of materials derived from this compound, such as improved charge transport and photostability. These properties make it a promising candidate for developing advanced materials with superior performance characteristics.

Beyond its direct applications, 4-Fluoro-5-m methyl-trifluorom ethyl-benzonitr ile also serves as an important intermediate in various chemical reactions. Its reactivity profile allows it to participate in a wide range of transformations, including nucleophilic substitution reactions, electrophilic aromatic substitutions, and coupling reactions. This versatility makes it a valuable tool in synthetic organic chemistry for constructing complex molecular architectures.

In conclusion, 4-Fluoro-5-m ethyl-tr if lu or om ethyl-benzonitr ile (CAS No. 924627-03-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features endow it with valuable chemical properties that make it an attractive candidate for various applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.